Cas no 2172173-48-5 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-2-methylbutanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-2-methylbutanoic acid
• CAS No: 2172173-48-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5938780
• PubChem ID: 165516817
• Update Time: 2025-06-13

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-2-methylbutanoic acid
• 2172173-48-5
• EN300-1519898
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-2-methylbutanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-18(14-15-24(30)28-17-27(3,5-2)25(31)32)29-26(33)34-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23H,4-5,14-17H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： ZSWJXOOBDMHEPY-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CCC(NCC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-2-methylbutanoic acid

Research Brief on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-2-methylbutanoic acid (CAS: 2172173-48-5)

The compound 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-2-methylbutanoic acid (CAS: 2172173-48-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the 2-methylbutanoic acid moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the development of novel therapeutic agents.

Recent studies have focused on optimizing the synthesis and application of this compound in peptide-based drug discovery. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in enhancing the stability and bioavailability of peptide drugs. The researchers utilized 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-2-methylbutanoic acid as a key building block for the synthesis of cyclic peptides, which demonstrated improved resistance to enzymatic degradation and enhanced target binding affinity. These findings underscore the compound's potential in addressing challenges associated with peptide drug delivery and efficacy.

In addition to its applications in peptide synthesis, this compound has also been investigated for its role in the development of prodrugs. A recent preprint on bioRxiv detailed its use in creating self-assembling prodrugs for targeted cancer therapy. The study reported that the incorporation of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-2-methylbutanoic acid into prodrug formulations significantly improved their solubility and tumor-specific accumulation, leading to enhanced therapeutic outcomes in preclinical models. This research opens new avenues for the design of next-generation prodrugs with improved pharmacokinetic properties.

Furthermore, advancements in analytical techniques have enabled more precise characterization of this compound. A 2024 study in Analytical Chemistry employed high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to elucidate its structural and conformational properties. These insights are critical for ensuring the reproducibility and quality control of peptide-based therapeutics that utilize this compound as an intermediate.

In conclusion, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-2-methylbutanoic acid (CAS: 2172173-48-5) continues to be a pivotal molecule in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, prodrug development, and therapeutic applications highlights its importance in advancing drug discovery and development. Future research is expected to explore its potential in other areas, such as nanotechnology and personalized medicine, further expanding its impact on the field.